1-(2,3-dihydro-1H-inden-2-yl)-3-[2-(methylthio)ethyl]-5-(1,3-thiazol-4-ylmethyl)-1H-1,2,4-triazole

• IUPAC Name: 4-[[2-(2,3-dihydro-1H-inden-2-yl)-5-(2-methylsulfanylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C18H20N4S2/c1-23-7-6-17-20-18(10-15-11-24-12-19-15)22(21-17)16-8-13-4-2-3-5-14(13)9-16/h2-5,11-12,16H,6-10H2,1H3
• InChI Key: KEBBGGLDUBNQLG-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1=NN(C(=N1)CC2=CSC=N2)C3CC4=CC=CC=C4C3
• Molecular Formula: C18H20N4S2
• Molecular Weight: 356.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds bearing the 1,2,4-triazole and thiazole rings often involves multi-step chemical reactions that aim to introduce various functional groups, enhancing the compound's biological activity. For instance, the creation of S-substituted derivatives of triazole-thiones signifies a common strategy to incorporate methylthio and other alkyl groups into the molecular scaffold, indicating a versatile approach to modifying the core structure for enhanced properties (Tumosienė et al., 2014).

Molecular Structure Analysis

Molecular structure determination, often through crystallography, sheds light on the configuration and conformation of such compounds. For instance, the analysis of 4-ethyl-3-(4-methyl-1,2,3-thiadiazol-5-yl)-s-triazole-5-thione reveals detailed insights into hydrogen-bonded dimers and intermolecular interactions, which are pivotal for understanding the compound's chemical behavior (Wawrzycka-Gorczyca & Siwek, 2011).

Chemical Reactions and Properties

Chemical reactivity studies of triazole and thiazole derivatives highlight their capacity to undergo various chemical transformations, including cyclization and nucleophilic substitution reactions. These reactions are crucial for synthesizing novel compounds with potential biological activities. For example, the cyclization of thiosemicarbazides to form triazole and thiadiazole derivatives showcases the versatility of these heterocyclic frameworks in producing compounds with varied biological activities (Maliszewska-Guz et al., 2005).